1,1-Dimethoxycycloheptane

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 1,1-dimethoxycycloheptane
• InChI: InChI=1S/C9H18O2/c1-10-9(11-2)7-5-3-4-6-8-9/h3-8H2,1-2H3
• InChI Key: SCMRFBUXJKBAHD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCCCC1)OC

Description

1,1-Dimethoxycycloheptane is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask with reflux condenser (5 g) cycloheptanone, and 10 ml methanol was taken. (10 ml) (2.0 eq.) trimethyl orthoformate and several crystals of p-toluenesulfonic acid were added in to the reaction mixture and the mixture was stirred at 25-30° C. to about 1.5 hrs. Color of the reaction mixture became pale yellow. Reaction was monitored by TLC. Then remove the methanol on rotavapour. Water was added in to the reaction mixture and extract with ethyl acetate. Organic layer was washed with 5% sodium bicarbonate solution then water and brine solution. Concentrate it on rotavapor yellow colored oily product obtained.